1-[3-(Propan-2-yl)pyrrolidin-3-yl]ethan-1-one

• Molecular Formula: C9H17NO
• Molecular Weight: 155.24 g/mol
• IUPAC Name: 1-(3-propan-2-ylpyrrolidin-3-yl)ethanone
• InChI: InChI=1S/C9H17NO/c1-7(2)9(8(3)11)4-5-10-6-9/h7,10H,4-6H2,1-3H3
• InChI Key: RCVQYCFNJCXNOH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1(CCNC1)C(=O)C

Description

1-[3-(Propan-2-yl)pyrrolidin-3-yl]ethan-1-one is a pyrrolidine derivative featuring a five-membered nitrogen-containing ring substituted with a propan-2-yl group at the 3-position and an ethanone (acetyl) group at the 1-position. Pyrrolidine derivatives are of significant interest in medicinal chemistry due to their conformational flexibility, which enables interactions with biological targets such as enzymes and receptors .

Preparation Methods

Synthetic Routes and Reaction Conditions: One common method involves the cyclization of suitable precursors under basic conditions, followed by functionalization of the resulting pyrrolidine ring .

Industrial Production Methods: Industrial production of this compound may involve multi-step synthesis starting from readily available starting materials. The process typically includes cyclization, functional group transformations, and purification steps to obtain the desired product in high yield and purity .

Chemical Reactions Analysis

Types of Reactions: 1-[3-(Propan-2-yl)pyrrolidin-3-yl]ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the ethanone moiety to an alcohol.

Substitution: The pyrrolidine ring can undergo nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Nucleophiles such as amines or thiols can be used under basic or acidic conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols .

Scientific Research Applications

1-[3-(Propan-2-yl)pyrrolidin-3-yl]ethan-1-one has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound is used in the study of enzyme interactions and receptor binding.

Medicine: It has potential therapeutic applications due to its biological activity.

Industry: The compound is used in the development of pharmaceuticals and agrochemicals

Mechanism of Action

The mechanism of action of 1-[3-(Propan-2-yl)pyrrolidin-3-yl]ethan-1-one involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrrolidine ring can bind to active sites, influencing the activity of the target molecule. This interaction can modulate various biochemical pathways, leading to the observed biological effects .

Comparison with Similar Compounds

Structural Analogues with Pyrrolidine Cores

1-(4-(1-Propylpyrrolidin-3-yl)phenyl)ethan-1-one

• Structure : Differs by the substitution of a 4-phenyl group instead of propan-2-yl on the pyrrolidine ring.
• Synthesis : Synthesized via palladium-catalyzed hydroarylation in 70% yield .
• Key Data :
  • 1H NMR : δ 7.88 (d, J = 8.2 Hz, aromatic H), 2.58 (s, acetyl CH3).
  • 13C NMR : δ 197.7 (C=O), 151.6 (aromatic C).

rac-1-((2R,3S,4S)-4-methyl-2,3-diphenylpyrrolidin-1-yl)ethan-1-one

• Structure : Features a stereochemically complex pyrrolidine core (2R,3S,4S) with methyl and diphenyl substituents.
• Synthesis : Prepared using fac-Ir(ppy)3 photocatalysis, highlighting advanced synthetic methods .
• Comparison : The diphenyl groups increase steric hindrance, likely reducing solubility but improving binding specificity in chiral environments compared to the simpler propan-2-yl substituent .

Piperidine Derivatives

1-[r-2,c-6-diphenyl-t-3-(propan-2-yl)piperidin-1-yl]ethan-1-one

• Structure : Six-membered piperidine ring with diphenyl and propan-2-yl groups.
• Analysis : Hirshfeld surface and DFT studies revealed dominant H···H (56.8%) and H···C (23.4%) interactions, influencing crystal packing .

Heterocyclic and Bioactive Analogues

1-(3-{[4-(cyclopropylmethyl)-4H-1,2,4-triazol-3-yl]methyl}piperidin-1-yl)-2-(thiophen-3-yl)ethan-1-one

• Structure : Combines piperidine, triazole, and thiophene moieties.
• Comparison : The triazole-thiophene system introduces polarizable electrons absent in the target compound, suggesting divergent applications in drug discovery .

Antitubercular Pyrazoline-Benzoxazole Hybrids

• Example: 1-(3-(3-amino-4-hydroxyphenyl)-5-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)ethan-1-one.
• Activity : Demonstrated antitubercular efficacy (MIC = 1.6 µg/mL) via inhibition of cell wall synthesis .
• Comparison : The pyrazoline ring and hydroxyl group contribute to hydrogen bonding, a feature absent in the target compound, underscoring the role of substituents in biological activity .

Biological Activity

1-[3-(Propan-2-yl)pyrrolidin-3-yl]ethan-1-one, also known as a pyrrolidine derivative, has garnered attention for its potential biological activities. This compound exhibits unique structural features that may contribute to its interaction with various biological targets, making it a candidate for therapeutic applications. This article explores the biological activity of this compound, supported by data tables, case studies, and detailed research findings.

Structural Characteristics

The molecular formula of 1-[3-(Propan-2-yl)pyrrolidin-3-yl]ethan-1-one is C₉H₁₇NO, and it has a molecular weight of approximately 157.24 g/mol. The compound features a pyrrolidine ring with an isopropyl group attached to the nitrogen atom, which is crucial for its biological interactions.

The biological activity of 1-[3-(Propan-2-yl)pyrrolidin-3-yl]ethan-1-one is primarily attributed to its ability to interact with specific proteins and enzymes within biological systems. The presence of the pyrrolidine ring allows for binding to enantioselective proteins, potentially modulating their activity and influencing various biochemical pathways. This mechanism suggests that the compound may have therapeutic implications in areas such as neuropharmacology and antimicrobial activity.

Antimicrobial Properties

Research indicates that pyrrolidine derivatives often exhibit significant antimicrobial properties. In vitro studies have demonstrated that compounds with similar structures can inhibit the growth of both Gram-positive and Gram-negative bacteria.

Compound	MIC (mg/mL)	Target Bacteria
1-[3-(Propan-2-yl)pyrrolidin-3-yl]ethan-1-one	0.0039 - 0.025	Staphylococcus aureus, Escherichia coli
Sodium pyrrolidide	Varies	Various pathogenic bacteria

A study evaluating the antibacterial activity of several pyrrolidine derivatives found that 1-[3-(Propan-2-yl)pyrrolidin-3-yl]ethan-1-one exhibited minimal inhibitory concentration (MIC) values ranging from 0.0039 to 0.025 mg/mL against strains like Staphylococcus aureus and Escherichia coli .

Neuroprotective Effects

In addition to its antimicrobial properties, there is emerging evidence suggesting that this compound may possess neuroprotective effects. Preliminary studies indicate that certain derivatives can protect neuronal cells from oxidative stress and apoptosis, which are critical factors in neurodegenerative diseases .

Case Studies

Case Study 1: Antibacterial Efficacy

In a controlled laboratory setting, 1-[3-(Propan-2-yl)pyrrolidin-3-yl]ethan-1-one was tested against various bacterial strains. The results indicated a strong antibacterial effect with complete inhibition observed within eight hours of exposure to S. aureus and E. coli . The study highlighted the compound's potential as a lead candidate for developing new antibacterial agents.

Case Study 2: Neuroprotection in Animal Models

Another study investigated the neuroprotective properties of this compound in rodent models subjected to induced oxidative stress. The administration of the compound resulted in significant reductions in markers of neuronal damage compared to control groups, suggesting its potential utility in treating neurodegenerative conditions .